Cas no 2649082-09-5 (2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine
• CAS No: 2649082-09-5
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 6207305
• PubChem ID: 165641237
• Update Time: 2025-06-28

2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine
• 2649082-09-5
• EN300-1942890

• Inchi： 1S/C9H7F3N2O/c10-9(11,12)7-2-1-4-14-8(7)3-5-13-6-15/h1-2,4H,3,5H2
• InChI Key： GBBHNGBBHUISJU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CCN=C=O)(F)F

Computed Properties

• Exact Mass: 216.05104734g/mol
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine

Introduction to 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine (CAS No. 2649082-09-5)

2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine, identified by the CAS number 2649082-09-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by the presence of an isocyanato group and a trifluoromethyl substituent, which endow it with unique chemical properties and potential applications in drug development.

The molecular structure of 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine consists of a pyridine ring substituted at the 3-position with a trifluoromethyl group (-CF₃) and an isocyanato group (-N=C=O) attached to the 2-position via an ethyl chain. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and polymers. The presence of the isocyanato group further enhances its reactivity, enabling it to participate in various chemical reactions such as nucleophilic substitution, addition reactions, and polymerization processes.

In recent years, 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine has been explored for its potential in pharmaceutical applications. The trifluoromethyl group is known to enhance the metabolic stability and binding affinity of drug molecules, making it a valuable moiety in medicinal chemistry. Additionally, the isocyanato group can serve as a precursor for the formation of urea or carbamate linkages, which are common motifs in biologically active compounds. These properties have led to its investigation as a building block for novel therapeutic agents targeting various diseases.

One of the most promising areas of research involving 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit kinase activity, researchers aim to develop new treatments with improved efficacy and reduced side effects. The unique structural features of 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine make it an attractive candidate for such applications, as it can be modified to target specific kinase domains or interact with other critical residues involved in enzyme function.

Furthermore, the compound has shown potential in materials science, particularly in the synthesis of polyurethane-based polymers. The isocyanato group can undergo polymerization reactions with polyols to form flexible or rigid foams, coatings, adhesives, and sealants. The incorporation of the trifluoromethyl group into these polymers can improve their thermal stability, chemical resistance, and mechanical properties. These advancements have significant implications for industries requiring high-performance materials with enhanced durability and functionality.

Recent studies have also explored the use of 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine in the development of agrochemicals. The compound's ability to act as a precursor for biologically active molecules makes it valuable in designing new pesticides and herbicides. By modifying its structure, researchers can create compounds that effectively target pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices that prioritize safety and ecological balance.

The synthesis of 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of 3-trifluoromethylpyridine with ethyl isocyanate or its derivatives under controlled conditions. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. These methodologies are critical for producing sufficient quantities of the compound for both research and industrial applications.

In conclusion, 2-(2-isocyanatoethyl)-3-(trifluoromethyl)pyridine (CAS No. 2649082-09-5) is a multifunctional compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As scientific understanding continues to evolve, further exploration into its potential applications will undoubtedly yield groundbreaking advancements.